Cas no 868362-16-7 (Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-)

• Product Name: Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-
• CAS No: 868362-16-7
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 4264500
• PubChem ID: 73028095
• Update Time: 2025-04-24

Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-
• 868362-16-7
• DS-018801

• Inchi： 1S/C6H6BrN3O/c7-5-2-1-3-8-6(5)9-4-10-11/h1-4,11H,(H,8,9,10)
• InChI Key： RDSPIFKQGSXSAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N=CNO

Computed Properties

• Exact Mass: 214.96942Da
• Monoisotopic Mass: 214.96942Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų